Cas no 5001-33-2 (4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol)

4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol is a phenolic derivative with potential applications in pharmaceutical and chemical synthesis due to its structural features. The compound contains both hydroxyl and methoxy functional groups, which contribute to its reactivity and ability to participate in various organic transformations. The presence of a methylaminoethyl moiety enhances its versatility as an intermediate in the synthesis of bioactive molecules. Its balanced polarity and functional group arrangement make it suitable for use in controlled reactions, particularly in the development of adrenergic receptor ligands or other pharmacologically active compounds. The product is typically handled under controlled conditions to ensure stability and purity.
4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol structure
5001-33-2 structure
Product Name:4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol
CAS No:5001-33-2
MF:C10H15NO3
MW:197.231003046036
CID:367814
PubChem ID:21100
Update Time:2025-06-08

4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-hydroxy-3-methoxy-a-[(methylamino)methyl]-
    • 4-[1-hydroxy-2-(methylamino)ethyl]-2-methoxyphenol
    • DL-METANEPHRINE
    • DL-METANEPHRINE HCL
    • Metanephrine
    • 3-Methoxyadrenaline
    • 3-O-methyl-Adrenaline
    • 3-O-Methylepinephrine
    • DL-methanephrine
    • metadrenaline
    • methyladrenaline
    • m-O-Methyladrenaline
    • 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol
    • BRD-A42346008-003-03-6
    • NS00014835
    • METANEPHRINE, (+/-)-
    • Prestwick3_000122
    • SCHEMBL136702
    • 5001-33-2
    • Prestwick0_000122
    • EN300-1867646
    • Benzenemethanol, 4-hydroxy-3-methoxy-.alpha.-[(methylamino)methyl]-
    • METANEPHRINE [MI]
    • Benzenemethanol, 4-hydroxy-3-methoxy-alpha-((methylamino)methyl)-
    • 4-HYDROXY-3-METHOXY-.ALPHA.-(METHYLAMINOMETHYL)BENZENEMETHANOL
    • AKOS006230504
    • DL-3-O-Methyladrenaline
    • 3-methoxy-adrenaline
    • E7B7BAB7-0F7B-45AD-B0B4-791954E77D9A
    • Benzenemethanol, 4-hydroxy-3-methoxy-alpha-[(methylamino)methyl]-
    • CHEBI:89633
    • BENZENEMETHANOL, 4-HYDROXY-3-METHOXY-.ALPHA.-((METHYLAMINO)METHYL)-
    • NCGC00179644-01
    • MS-23067
    • CHEMBL775
    • DTXSID80863478
    • METANEPHRINE, (+/-)
    • 4-Hydroxy-3-methoxy-N-methylphenethanolamine
    • SPBio_002103
    • Prestwick1_000122
    • BSPBio_000164
    • GTPL6644
    • Q412766
    • UNII-1ZE0530JEJ
    • Prestwick2_000122
    • BPBio1_000182
    • (+/-)-Metanephrine
    • Adrenaline, 3-methoxy-
    • Adrenaline, 3-O-methyl-
    • 1ZE0530JEJ
    • Vanillyl alcohol, .alpha.-[(methylamino)methyl]-
    • 4-(1-hydroxy-2-methylaminoethyl)-2-methoxyphenol
    • 4-(1-Hydroxy-2-(methylamino)ethyl)-2-methoxyphenol
    • 4-Hydroxy-3-Methoxy-Alpha-((Methylamino)Methyl)-Benzenemethanol
    • Vanillyl alcohol, alpha-((methylamino)methyl)-
    • DL -METANEPHRINE
    • 4-Hydroxy-3-methoxy-alpha-(methylaminomethyl)benzenemethanol
    • Inchi: 1S/C10H15NO3/c1-11-6-9(13)7-3-4-8(12)10(5-7)14-2/h3-5,9,11-13H,6H2,1-2H3
    • InChI Key: JWJCTZKFYGDABJ-UHFFFAOYSA-N
    • SMILES: OC(CNC)C1C=CC(=C(C=1)OC)O

Computed Properties

  • Exact Mass: 197.10500
  • Monoisotopic Mass: 197.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 61.7Ų

Experimental Properties

  • Color/Form: Uncertain
  • Melting Point: 180-182°C
  • PSA: 61.72000
  • LogP: 1.04450
  • Solubility: Uncertain

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Additional information on 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol

Comprehensive Overview of 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol (CAS No. 5001-33-2): Properties, Applications, and Research Insights

The compound 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol, identified by its CAS No. 5001-33-2, is a chemically significant molecule with diverse applications in pharmaceuticals, cosmetics, and biochemical research. This article delves into its structural characteristics, functional properties, and emerging trends in its utilization, addressing common queries and industry advancements.

Structurally, 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol features a phenolic core with hydroxyl and methoxy substituents, alongside a methylaminoethyl side chain. This unique arrangement contributes to its antioxidant and adrenergic properties, making it a subject of interest in drug development. Researchers often explore its CAS No. 5001-33-2 to investigate its binding affinity to receptors or its role in modulating cellular responses.

In recent years, the demand for 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol has surged due to its potential in skincare formulations. Its antioxidant capabilities align with the growing consumer preference for anti-aging and UV-protective products. Studies highlight its ability to neutralize free radicals, a feature frequently searched by cosmetic chemists and dermatologists.

From a pharmacological perspective, this compound's methylaminoethyl moiety is critical for its bioactivity. It mimics endogenous catecholamines, enabling applications in cardiovascular and neurological research. Users often inquire about its stability, solubility, and compatibility with other excipients—key factors in formulation science.

Environmental and regulatory considerations also shape discussions around CAS No. 5001-33-2. As sustainability gains traction, researchers evaluate its biodegradability and eco-toxicological profile. Innovations in green chemistry aim to optimize its synthesis, reducing waste and energy consumption.

Analytical techniques like HPLC and mass spectrometry are pivotal in characterizing 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol. These methods ensure purity and consistency, addressing quality control concerns raised by manufacturers. FAQs often revolve around detection limits and column selection for accurate quantification.

Future directions include exploring 5001-33-2 derivatives for enhanced efficacy and reduced side effects. Collaborative efforts between academia and industry focus on patentable modifications, leveraging computational modeling to predict structure-activity relationships.

In summary, 4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol (CAS No. 5001-33-2) bridges multiple disciplines, from medicine to materials science. Its versatility and evolving applications ensure its relevance in both current research and commercial markets, answering the pressing needs of scientists and innovators alike.

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